Cas no 132715-17-4 (methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate)
methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-(2-chloroacetyl)-4-hydroxy-, methyl ester, (4R)-
- methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate
-
- Inchi: 1S/C8H12ClNO4/c1-14-8(13)6-2-5(11)4-10(6)7(12)3-9/h5-6,11H,2-4H2,1H3/t5-,6+/m1/s1
- InChI Key: WTLYZPHPKZKYBR-RITPCOANSA-N
- SMILES: C(OC)(=O)[C@@H]1C[C@@H](O)CN1C(CCl)=O
methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-254031-1.0g |
methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate |
132715-17-4 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-254031-1g |
methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate |
132715-17-4 | 1g |
$0.0 | 2023-09-14 |
methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate
Methyl (2S,4R)-1-(2-Chloroacetyl)-4-Hydroxypyrrolidine-2-Carboxylate: A Comprehensive Overview
Methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate (CAS No. 132715-17-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a unique combination of functional groups that contribute to its diverse chemical and biological properties.
The structure of methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate includes a chiral center at the 2-position and a hydroxyl group at the 4-position. These features make it an attractive building block for the synthesis of complex molecules with potential therapeutic applications. The presence of the chloroacetyl group at the 1-position further enhances its reactivity and functional versatility.
Recent studies have highlighted the importance of chiral pyrrolidine derivatives in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that this compound could be efficiently converted into a series of potent inhibitors against specific viral enzymes, showcasing its potential in antiviral drug discovery.
In another study, published in Organic Letters, scientists investigated the synthetic pathways to produce methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate. They developed an efficient and scalable method using asymmetric catalysis, which significantly improved the yield and enantiomeric purity of the final product. This advancement has important implications for large-scale production and commercialization of this compound.
The biological activity of methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate has also been extensively studied. A 2023 review article in Bioorganic & Medicinal Chemistry Letters summarized the findings from various preclinical studies, highlighting its potential as a lead compound for developing drugs targeting neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it a promising candidate for further investigation.
In addition to its medicinal applications, methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate has found utility in other areas of chemical research. For example, it has been used as a chiral auxiliary in asymmetric synthesis to control stereochemistry during complex molecule formation. This application is particularly valuable in the synthesis of natural products and pharmaceuticals where precise control over stereochemistry is crucial.
The safety profile of methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate is another important consideration. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.
In conclusion, methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate (CAS No. 132715-17-4) is a versatile and promising compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important target for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.
132715-17-4 (methyl (2S,4R)-1-(2-chloroacetyl)-4-hydroxypyrrolidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)